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Compound of Interest

Compound Name:

N,N-Bis[2-(p-

tolylsulfonyloxy)ethyl]-p-

toluenesulfonamide

Cat. No.: B091027 Get Quote

This document provides a detailed summary of the molecular weight for N,N-Bis[2-(p-
tolylsulfonyloxy)ethyl]-p-toluenesulfonamide, a compound frequently utilized in the

synthesis of azamacrocycles.[1]

Chemical Identity
Identifier Value

Compound Name
N,N-Bis[2-(p-tolylsulfonyloxy)ethyl]-p-

toluenesulfonamide

Synonyms
N,N-Bis[2-(tosyloxy)ethyl]-p-toluenesulfonamide,

N,O,O′-Tritosyldiethanolamine[2]

CAS Number 16695-22-0[1]

Molecular Formula C₂₅H₂₉NO₈S₃[1][3]

Linear Formula CH₃C₆H₄SO₂N(CH₂CH₂OSO₂C₆H₄CH₃)₂[2]

Molecular Weight
The molecular weight of N,N-Bis[2-(p-tolylsulfonyloxy)ethyl]-p-toluenesulfonamide is

567.69 g/mol .[1][3] The calculation is based on the summation of the atomic weights of its
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constituent atoms as derived from its empirical formula, C₂₅H₂₉NO₈S₃.

A detailed breakdown of the atomic composition and their contribution to the overall molecular

weight is presented below.

Element Symbol Count
Atomic Weight
( g/mol )

Total
Contribution (
g/mol )

Carbon C 25 12.011 300.275

Hydrogen H 29 1.008 29.232

Nitrogen N 1 14.007 14.007

Oxygen O 8 15.999 127.992

Sulfur S 3 32.06 96.18

Total 567.686

Note: Atomic weights are based on IUPAC standard atomic weights. The slight difference

between the calculated total and the reported molecular weight is due to rounding of atomic

weight values.

Molecular Composition Visualization
The following diagram illustrates the elemental composition of N,N-Bis[2-(p-
tolylsulfonyloxy)ethyl]-p-toluenesulfonamide.
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C₂₅H₂₉NO₈S₃

Molecular Weight: 567.69 g/mol
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3 atoms

Click to download full resolution via product page

Caption: Elemental breakdown of the target molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b091027#n-n-bis-2-p-tolylsulfonyloxy-ethyl-p-
toluenesulfonamide-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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